N-(3,4-dimethoxybenzyl)-2-pyrazinamine

• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]pyrazin-2-amine
• InChI: InChI=1S/C13H15N3O2/c1-17-11-4-3-10(7-12(11)18-2)8-16-13-9-14-5-6-15-13/h3-7,9H,8H2,1-2H3,(H,15,16)
• InChI Key: JTTSAJOECWSWCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2=NC=CN=C2)OC
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

N-(3,4-dimethoxybenzyl)-2-pyrazinamine, also known as DMZ, is a synthetic compound that has been extensively studied for its potential use in treating various medical conditions. DMZ is a pyrazinamide derivative that has shown promising results in treating tuberculosis, cancer, and other diseases.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxybenzyl)-2-pyrazinamine is not fully understood, but it is believed to inhibit the growth of bacteria and cancer cells by disrupting their metabolic pathways. N-(3,4-dimethoxybenzyl)-2-pyrazinamine has been shown to inhibit the activity of pyrazinamidase, an enzyme that is essential for the growth of Mycobacterium tuberculosis. N-(3,4-dimethoxybenzyl)-2-pyrazinamine has also been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects
N-(3,4-dimethoxybenzyl)-2-pyrazinamine has been shown to have low toxicity and high selectivity for cancer cells and bacteria. N-(3,4-dimethoxybenzyl)-2-pyrazinamine has been found to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. N-(3,4-dimethoxybenzyl)-2-pyrazinamine has also been found to have a synergistic effect when used in combination with other drugs, such as rifampicin, isoniazid, and cisplatin.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3,4-dimethoxybenzyl)-2-pyrazinamine in lab experiments include its high potency, low toxicity, and selectivity for cancer cells and bacteria. N-(3,4-dimethoxybenzyl)-2-pyrazinamine has also been found to have a synergistic effect when used in combination with other drugs. The limitations of using N-(3,4-dimethoxybenzyl)-2-pyrazinamine in lab experiments include its limited solubility in water and its potential for off-target effects.

Future Directions

For N-(3,4-dimethoxybenzyl)-2-pyrazinamine research include optimizing the synthesis method, investigating the mechanism of action in more detail, and exploring the potential use of N-(3,4-dimethoxybenzyl)-2-pyrazinamine in other medical conditions.

Synthesis Methods

The synthesis of N-(3,4-dimethoxybenzyl)-2-pyrazinamine is a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with hydrazine hydrate to form 3,4-dimethoxybenzylhydrazine. The resulting compound is then reacted with pyrazine-2-carboxylic acid to form N-(3,4-dimethoxybenzyl)-2-pyrazinamine. The synthesis of N-(3,4-dimethoxybenzyl)-2-pyrazinamine has been optimized to produce high yields and purity.

Scientific Research Applications

N-(3,4-dimethoxybenzyl)-2-pyrazinamine has been extensively studied for its potential use in treating tuberculosis, cancer, and other diseases. In a study conducted by Zhang et al., N-(3,4-dimethoxybenzyl)-2-pyrazinamine was found to have potent antimycobacterial activity against drug-resistant strains of tuberculosis. N-(3,4-dimethoxybenzyl)-2-pyrazinamine was also found to have anticancer activity against various cancer cell lines, including lung, breast, and colon cancer.